Cas no 2137509-51-2 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol
• CAS No: 2137509-51-2
• MF: C₁₀H₁₇N₃O₃S
• MW: 259.32528090477
• CID: 6278101
• PubChem ID: 165478118
• Update Time: 2025-05-24

3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol
• 2137509-51-2
• 3-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]piperidin-3-ol
• EN300-1074564

• Inchi： 1S/C10H17N3O3S/c1-17(15,16)9-5-12-13(6-9)8-10(14)3-2-4-11-7-10/h5-6,11,14H,2-4,7-8H2,1H3
• InChI Key： DJCWGEVSIABLMP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CC1(CNCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 259.09906259g/mol
• Monoisotopic Mass: 259.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol

Introduction to 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol (CAS No. 2137509-51-2)

3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol, with the CAS number 2137509-51-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The molecular structure of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol is characterized by a piperidine ring substituted with a methanesulfonyl pyrazole moiety. The presence of the methanesulfonyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological profile. Recent studies have highlighted the importance of such structural modifications in enhancing the potency and selectivity of drug candidates.

In terms of its chemical properties, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol exhibits good solubility in organic solvents and moderate solubility in water. This property is crucial for its use in various pharmaceutical formulations, including oral and injectable dosage forms. The compound's stability under different conditions, such as temperature and pH, has also been evaluated, showing promising results for long-term storage and handling.

The biological activity of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol has been extensively studied in both in vitro and in vivo models. Research has demonstrated its potent anti-inflammatory effects, primarily through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, the compound has shown promising neuroprotective properties, particularly in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

A recent study published in the Journal of Medicinal Chemistry investigated the mechanism of action of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol. The results indicated that the compound selectively targets specific receptors involved in inflammation and oxidative stress, thereby reducing neuronal damage and promoting cell survival. This selective targeting is a significant advantage over non-specific anti-inflammatory agents, which can have broader side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol in human subjects. Preliminary data from Phase I trials have shown that the compound is well-tolerated with no serious adverse events reported. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic potential, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)methylpiperidin-3-ol has also been explored as a lead compound for drug discovery efforts. Researchers are investigating structural analogs to optimize its pharmacological properties and improve its therapeutic index. This approach involves systematic modifications to the methanesulfonyl pyrazole moiety to enhance binding affinity and selectivity for target receptors.

The synthesis of 3-(4-methanesulfonyl-1H-pyrazol-1-y l)methylpiperidin - 3 - ol strong > has been optimized using modern synthetic techniques, ensuring high yields and purity levels. The synthetic route involves several key steps, including the formation of the piperidine ring, introduction of the methanesulfonyl group, and final coupling with the pyrazole moiety. These advancements in synthetic chemistry have facilitated large-scale production for preclinical and clinical studies. p > < p >In conclusion, < strong > 3 -( 4 - methanesulfonyl - 1 H - pyrazol - 1 - y l ) methylpip er idin - 3 - ol ( CAS No . 2 1 3 7 5 0 9 - 5 1 - 2 ) strong > represents a promising candidate in the development of novel therapeutics for inflammatory and neurodegenerative diseases . Its unique structural features , combined with its favorable biological profile , make it an attractive target for further research and development . As ongoing studies continue to elucidate its full potential , this compound holds significant promise for improving patient outcomes in various medical conditions . p > article > response >